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Introduction

Dimethylaminoborane (DMAB), with the chemical formula (CHs)2NHBHs3, is a Lewis acid-base
adduct of interest in various chemical applications, including as a reducing agent and a
precursor for boron-containing materials. A thorough understanding of its thermochemical
properties is crucial for its safe handling, process optimization, and the design of new synthetic
pathways. This guide provides a comprehensive overview of the available data on the
thermochemical properties of DMAB, detailed experimental protocols for their determination,
and a discussion of its thermal decomposition behavior.

Core Thermochemical Properties

While extensive experimental data for the thermochemical properties of dimethylaminoborane
are not readily available in the public domain, this section summarizes the known qualitative
aspects and provides a framework for their experimental determination.

Quantitative Data Summary

A comprehensive search of the scientific literature did not yield specific experimentally
determined quantitative values for the standard enthalpy of formation, standard enthalpy of
combustion, molar heat capacity, and standard molar entropy of solid dimethylaminoborane.
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Therefore, the following table is presented as a template for the population of such data as it
becomes available through experimental investigation.

Thermochemic . Method of
Symbol Value Units o
al Property Determination
Standard
Data not Bomb
Enthalpy of AHfe(s) ) kJ/mol )
available Calorimetry

Formation (solid)

Standard
Enthalpy of Data not Bomb
) AHc°(s) ) kJ/mol )
Combustion available Calorimetry
(solid)
Adiabatic
Molar Heat Data not ]
) ] Cp,m(s) ) J/(mol-K) Calorimetry or
Capacity (solid) available
DSC
Standard Molar Data not Adiabatic
) Sme(s) ] J/(mol-K) ]
Entropy (solid) available Calorimetry

Experimental Protocols

The following sections detail the standard experimental methodologies that can be employed to
determine the key thermochemical properties of dimethylaminoborane.

Synthesis of Dimethylaminoborane

A common method for the synthesis of dimethylaminoborane involves the reaction of a
borane source, such as borane dimethyl sulfide complex ((CHs)2S-BHs), with dimethylamine.
The reaction is typically exothermic.[1]

Materials:
» Borane dimethyl sulfide complex (5.0 M in diethyl ether)

e Dimethylamine
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e Anhydrous diethyl ether

e Schlenk line apparatus

e Glove box (optional, for handling air- and moisture-sensitive reagents)
Procedure:

e Under an inert atmosphere (e.g., argon or nitrogen), a solution of dimethylamine in
anhydrous diethyl ether is prepared in a Schlenk flask.

e The flask is cooled in an ice bath.

e The borane dimethyl sulfide complex is added dropwise to the stirred dimethylamine
solution.

e The reaction mixture is allowed to slowly warm to room temperature and stirred for several
hours.

e The solvent and volatile byproducts are removed under vacuum to yield
dimethylaminoborane as a white crystalline solid.

e The purity of the product should be confirmed by spectroscopic methods such as B and *H
NMR.

Determination of Enthalpy of Formation and Combustion
by Bomb Calorimetry

The standard enthalpy of formation (AHf°) of dimethylaminoborane can be determined
indirectly from its standard enthalpy of combustion (AHc®) measured using bomb calorimetry.

Apparatus:
o Oxygen bomb calorimeter
e Benzoic acid (for calibration)

e Fuse wire
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o Pellet press

¢ Analytical balance

Experimental Workflow:
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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